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Compound of Interest

Compound Name: Isopaucifloral F

Cat. No.: B15545119

Abstract

Isopaucifloral F is a polyphenolic natural product belonging to the resveratrol oligomer family.
These compounds have garnered significant interest within the scientific community due to the
diverse biological activities exhibited by this class of molecules, including potential anti-cancer,
anti-HIV, antioxidant, anti-fungal, and anti-inflammatory properties. This technical guide
provides a comprehensive overview of the current knowledge on Isopaucifloral F, including its
physicochemical properties, synthetic methodologies, and biological evaluation. The
information presented herein is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals engaged in the study of natural products and
their therapeutic potential.

Physicochemical Properties

Isopaucifloral F is an indanone-based compound derived from resveratrol. Its fundamental
properties are summarized in the table below.
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Property Value Source
Molecular Formula C21H1606 PubChem
Molecular Weight 364.3 g/mol PubChem
(2R,3R)-2-(3,5-
dihydroxyphenyl)-4,6-
IUPAC Name dihydroxy-3-(4- PubChem

hydroxyphenyl)-2,3-

dihydroinden-1-one

Synthesis and Experimental Protocols

The total synthesis of (+)-Isopaucifloral F has been achieved through a multi-step process. A

concise and effective synthetic strategy has been reported, starting from commercially

available 3,5-dimethoxybenzoic acid.[1] The key transformations in this synthetic route include

Nazarov cyclization, Ramberg-Béacklund olefination, and Friedel-Crafts alkylation.[1][2]

A notable total synthesis was reported by Snyder and coworkers in 2007.[3] Their approach

involved the acid-promoted cyclization of a diaryl alcohol to form the cyclopentane core. The

strategic use of different acids and trapping agents allowed for the divergent synthesis of

several resveratrol oligomers, including Isopaucifloral F.

While a detailed, step-by-step protocol is best sourced from the primary literature, the overall

synthetic workflow can be conceptualized as follows:
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Figure 1. Conceptual workflow for the total synthesis of (+)-Isopaucifloral F.

Biological Activity and Quantitative Data

Isopaucifloral F, as a member of the resveratrol oligomer family, has been investigated for its

potential biological activities. However, it is crucial to note that the racemic mixture of (£)-
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Isopaucifloral F was evaluated in the National Cancer Institute's 60-cell line screen and was
found to exhibit no appreciable biological activity.

Assay Cell Lines Result
NCI-60 Human Tumor Cell 60 different human cancer cell No appreciable biological
Line Screen lines activity

This finding underscores the importance of stereochemistry in the biological activity of natural
products and suggests that the individual enantiomers of Isopaucifloral F may possess
different activities. Further research is warranted to isolate or synthesize the pure enantiomers
and evaluate their biological profiles independently.

Potential Signaling Pathways

Direct experimental evidence elucidating the specific signaling pathways modulated by
Isopaucifloral F is currently lacking. However, based on the known mechanisms of action of its
parent compound, resveratrol, and other resveratrol oligomers, it is plausible that
Isopaucifloral F could interact with similar cellular signaling cascades.

Resveratrol and its derivatives are known to affect a multitude of signaling pathways involved in
cell proliferation, apoptosis, and inflammation.[4][5][6] These include, but are not limited to, the
MAPK, NF-kB, and PI3K/Akt pathways. The modulation of these pathways often leads to
downstream effects on cell cycle regulation and apoptosis.

Below is a generalized diagram of a signaling pathway that is frequently modulated by
resveratrol and its oligomers, which may serve as a starting point for investigating the
mechanism of action of Isopaucifloral F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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